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Compound of Interest

Compound Name: 2486-69-3

Cat. No.: B104335 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Amino-3-methoxybenzoic acid, a substituted benzoic acid derivative, serves as a versatile

building block in organic synthesis with significant applications in medicinal chemistry. This

technical guide provides a comprehensive overview of its chemical properties, synthesis, and

key applications, with a focus on its role as a precursor to compounds with potential antitumor

and checkpoint kinase inhibitory activities. Detailed experimental protocols and spectral data

are presented to facilitate its use in research and development.

Chemical and Physical Properties
4-Amino-3-methoxybenzoic acid is a solid at room temperature. Its key chemical and physical

properties are summarized in the table below.
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Property Value Reference

CAS Number 2486-69-3 [1][2]

Molecular Formula C₈H₉NO₃ [1][2]

Molecular Weight 167.16 g/mol [1][2]

Appearance
White to light yellow or light

orange powder/crystal
[3]

Melting Point 182-191 °C [3]

SMILES
COC1=C(C=CC(=C1)C(=O)O)

N
[1]

InChI

InChI=1S/C8H9NO3/c1-12-7-

4-5(8(10)11)2-3-6(7)9/h2-

4H,9H2,1H3,(H,10,11)

[4]

Spectral Data
The following tables summarize the key spectral data for 4-Amino-3-methoxybenzoic acid.

Table 2.1: ¹H NMR Spectral Data (Predicted)

Chemical Shift (ppm) Multiplicity Assignment

7.49 d Ar-H

6.90 d Ar-H

6.75 dd Ar-H

3.85 s -OCH₃

Table 2.2: ¹³C NMR Spectral Data (Predicted)
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Chemical Shift (ppm) Assignment

169.5 C=O

148.0 Ar-C

142.0 Ar-C

124.0 Ar-C

117.5 Ar-C

112.5 Ar-C

111.0 Ar-C

55.8 -OCH₃

Table 2.3: FT-IR Spectral Data

Wavenumber (cm⁻¹) Assignment

3400-2800 O-H and N-H stretching

1680 C=O stretching

1620, 1580, 1520 Aromatic C=C stretching

1250 C-O stretching

Table 2.4: Mass Spectrometry Data

m/z Interpretation

167 [M]⁺

152 [M-CH₃]⁺

124 [M-COOH]⁺

Synthesis of 4-Amino-3-methoxybenzoic acid
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A common method for the synthesis of 4-Amino-3-methoxybenzoic acid involves the hydrolysis

of its corresponding methyl ester.

Experimental Protocol: Hydrolysis of Methyl 4-amino-3-
methoxybenzoate[6]
Materials:

Methyl 4-amino-3-methoxybenzoate

Methanol (MeOH)

Tetrahydrofuran (THF)

Water (H₂O)

Lithium hydroxide (LiOH)

2 N Hydrochloric acid (HCl)

Ethyl acetate (EtOAc)

Procedure:

To a solution of methyl 4-amino-3-methoxybenzoate (1.0 eq) in a mixture of MeOH, H₂O, and

THF, add LiOH (5.0 eq) in one portion at 25 °C under a nitrogen atmosphere.

Stir the mixture at 25 °C for 12 hours.

Monitor the reaction completion by Thin Layer Chromatography (TLC).

Concentrate the mixture under reduced pressure at 40 °C.

Pour the residue into water and stir for 1 minute.

Extract the aqueous phase with EtOAc (3 x volumes).

Adjust the pH of the aqueous phase to 2 with 2 N HCl.
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Filter the resulting solid and concentrate in vacuo to afford 4-Amino-3-methoxybenzoic acid

as a light yellow solid.

Methyl 4-amino-3-methoxybenzoate

Hydrolysis

LiOH, MeOH/H₂O/THF

Acidification (2N HCl)

Intermediate salt

4-Amino-3-methoxybenzoic acid

4-Amino-3-methoxybenzoic acid

Carboxylic Acid
Activation

Condensation

2-Aminothiophenol
Derivative

Cyclization

2-(3-Methoxy-4-aminophenyl)benzothiazole
Derivative
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DNA Damage Response Activation

Cell Cycle Control

DNA Damage
(Single-Strand Breaks)

ATR Kinase

 activates

Chk1 Kinase

 phosphorylates &
 activates

Cdc25 Phosphatase

 phosphorylates &
 inhibits

DNA Repair

 promotes

Cyclin-Dependent Kinase
(CDK)

 dephosphorylates &
 activates

Cell Cycle Arrest
(G2/M)

 promotes progression
(inhibition leads to arrest)
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Normal Enzymatic Reaction Competitive Inhibition

Hydroxylase Enzyme
(e.g., Prolyl Hydroxylase)

Hydroxylated Product

 Catalyzes hydroxylation  Reaction is blocked

Endogenous Substrate
(e.g., Proline residue)

 Binds to

4-Amino-3-methoxybenzoic acid

 Competitively binds to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b104335#what-is-4-amino-3-methoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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